2-methyl-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide

• IUPAC Name: 2-methyl-N-[(1-thiophen-2-ylcyclopropyl)methyl]benzamide
• InChI: InChI=1S/C16H17NOS/c1-12-5-2-3-6-13(12)15(18)17-11-16(8-9-16)14-7-4-10-19-14/h2-7,10H,8-9,11H2,1H3,(H,17,18)
• InChI Key: SIBRIVNARLWNKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC2(CC2)C3=CC=CS3
• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives, which is a part of the compound, involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-inflammatory Properties

. This suggests that our compound could potentially be used in the development of new anti-inflammatory drugs.

Antimicrobial Properties

. This indicates that our compound could be used in the development of new antimicrobial agents.

Anticancer Properties

. This suggests that our compound could potentially be used in the development of new anticancer drugs.

Industrial Chemistry and Material Science

. This suggests that our compound could potentially be used in the development of new corrosion inhibitors.

Organic Semiconductors

. This indicates that our compound could be used in the development of new organic semiconductors.

Organic Light-Emitting Diodes (OLEDs)

. This suggests that our compound could potentially be used in the development of new OLEDs.

Organic Field-Effect Transistors (OFETs)

. This indicates that our compound could be used in the development of new OFETs.

Mechanism of Action

Target of Action

It has been found to exhibit fungicidal activities against various fungi such asPuccinia sorghi , Colletotrichum orbiculare , and Pseudoperonospora cubensis . These fungi are responsible for diseases like southern corn rust, cucumber anthracnose, and cucumber downy mildew respectively .

Mode of Action

Given its fungicidal activity, it likely interacts with specific proteins or enzymes within the fungal cells, disrupting their normal function and leading to cell death .

Biochemical Pathways

Considering its fungicidal activity, it likely interferes with essential metabolic pathways within the fungal cells .

Result of Action

The compound exhibits excellent fungicidal activities against various fungi, indicating that it effectively disrupts the growth and proliferation of these organisms . This could potentially lead to the resolution of the diseases caused by these fungi.

Action Environment

The environment can significantly influence the action, efficacy, and stability of 2-methyl-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide. Factors such as temperature, pH, and the presence of other substances can affect how the compound interacts with its targets . .